BE“GHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of Tin(IV)
acetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tin(1V) acetate

Cat. No.: B1588431

In-Depth Technical Guide to Tin(lV) Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tin(IV) acetate, also known as stannic acetate, is a versatile inorganic compound with the
chemical formula Sn(CHsCOO)a.[1] It exists as a white, crystalline solid, often in the form of
needles, and is characterized by its sensitivity to moisture and air.[1][2] This technical guide
provides a comprehensive overview of the physical and chemical properties of Tin(IV) acetate,
detailed experimental protocols for its synthesis, and an exploration of its applications,
particularly focusing on its potential in research and drug development.

Physical and Chemical Properties

Tin(IV) acetate possesses a unique set of properties that make it a valuable reagent in various
chemical transformations. A summary of its key physical and chemical data is presented below.

Data Presentation: Physical and Chemical Properties of
Tin(IV) Acetate
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Property Value References
Molecular Formula CsH1208Sn [2]
Molecular Weight 354.89 g/mol [2]

White crystalline
Appearance [1][2]
powder/needles

Melting Point 232-242 °C [1]

Soluble in acetone and

Solubility benzene. Decomposes in
water.
Stability Sensitive to air and moisture. [2]

Chemical Reactivity:

Tin(lV) acetate is a reactive compound that undergoes hydrolysis in the presence of water to
form tin(IV) hydroxide and acetic acid.[1] Its sensitivity to moisture necessitates handling and
storage under anhydrous conditions. The acetate ligands can be displaced by other
nucleophiles, and it is known to react with sulfur-containing compounds like thiols.[1]

Experimental Protocols
Synthesis of Tin(lV) Acetate from Tetraphenyltin

A common and effective method for the laboratory-scale synthesis of Tin(IV) acetate involves
the reaction of tetraphenyltin with a refluxing mixture of acetic acid and acetic anhydride.[1][3]
[4] This procedure offers a high yield of the desired product.

Materials:
o Tetraphenyltin ((CeHs)aSn)
o Glacial Acetic Acid (CHzCOOH)

o Acetic Anhydride ((CHsCO)20)
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e Anhydrous Ether

e Dry Nitrogen Gas

Equipment:

e Three-necked round-bottom flask

» Reflux condenser

e Heating mantle

e Magnetic stirrer and stir bar

e Schlenk line or similar inert atmosphere setup
e Biuchner funnel and flask for vacuum filtration
e Vacuum desiccator

Procedure:

o Set up a dry three-necked round-bottom flask equipped with a reflux condenser, a magnetic
stir bar, and a nitrogen inlet/outlet.

o Flush the entire apparatus with dry nitrogen gas to ensure an inert atmosphere.
« Introduce tetraphenyltin into the flask.

o Add a mixture of glacial acetic acid and acetic anhydride to the flask. The acetic anhydride is
crucial to consume any residual water and prevent the hydrolysis of the product.

e Heat the reaction mixture to reflux (approximately 120 °C) with continuous stirring under a
nitrogen atmosphere.

e Maintain the reflux for several hours until the reaction is complete. The reaction progress can
be monitored by the disappearance of the starting material.

 After the reaction is complete, allow the mixture to cool to room temperature.
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Concentrate the solution under reduced pressure to facilitate the precipitation of Tin(IV)
acetate crystals.

Collect the precipitated white crystals by vacuum filtration using a Bichner funnel.

Wash the crystals with anhydrous ether to remove any remaining impurities.

Dry the purified Tin(IV) acetate crystals under vacuum in a desiccator.

Logical Workflow for Synthesis and Purification:

Synthesis Purification

Tetraphenyltin + | _Heat | Reflux at 120°C Crude Tin(IV) Acetate Concentration Precipitation o
Acetic Acid + under Nitrogen in Solution (Reduced Pressure) Crystals
cetic ride

Vacuum Drying |—> Pure Tin(IV) Acetate

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of Tin(IV) acetate.

Applications in Research and Drug Development

Tin compounds, in general, have garnered interest in the field of drug development, particularly
as potential anticancer agents.[5][6] While specific research on Tin(IV) acetate in this area is
limited, studies on other organotin(lVV) compounds provide insights into their potential
mechanisms of action.

Potential Mechanisms of Action in Cancer Therapy

Organotin(IV) compounds have been shown to induce cytotoxicity in various cancer cell lines.
[51[6][71[8][9] The proposed mechanisms often involve the induction of apoptosis (programmed
cell death) and cell cycle arrest.

Induction of Apoptosis:
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Studies on related organotin(lV) compounds suggest that they can trigger apoptosis through
the mitochondrial-mediated pathway.[10][11] This pathway involves:

Generation of Reactive Oxygen Species (ROS): Increased intracellular ROS levels can lead
to cellular damage and initiate apoptotic signaling.[10]

 Alteration of Mitochondrial Membrane Potential: Disruption of the mitochondrial membrane
potential is a key event in the intrinsic apoptotic pathway.

» Release of Cytochrome c: This leads to the activation of caspases, a family of proteases that
execute the apoptotic process.[11]

e Modulation of Bcl-2 Family Proteins: An increased ratio of pro-apoptotic (e.g., Bax) to anti-
apoptotic (e.g., Bcl-2) proteins promotes apoptosis.[10][11]

Cell Cycle Arrest:

Organotin(lV) compounds have also been observed to cause cell cycle arrest, preventing
cancer cells from proliferating.[6][10] This can occur at different phases of the cell cycle, such
as the GO/G1 or G2/M phase, and is often associated with the modulation of key cell cycle
regulatory proteins like p53, p21, and p27.[10]

Potential Signaling Pathway:

The following diagram illustrates a hypothetical signaling pathway for the induction of apoptosis
by a generic Tin(IV) compound, based on findings from related organotin compounds. It is
important to note that this is a generalized pathway and specific studies on Tin(IV) acetate are
needed for confirmation.
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Caption: A potential mitochondrial-mediated apoptosis pathway induced by Tin(IV) compounds.

Conclusion

Tin(lV) acetate is a valuable chemical compound with well-defined physical and chemical
properties. Its synthesis is achievable through established laboratory procedures. While its
direct application in drug development is an area requiring further investigation, the known
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biological activities of related organotin(IV) compounds, such as the induction of apoptosis and
cell cycle arrest in cancer cells, suggest that Tin(IV) acetate could be a compound of interest
for future research in this field. The detailed information and protocols provided in this guide are
intended to support researchers and scientists in their exploration of the properties and
potential applications of Tin(IV) acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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